Cas no 1783705-08-7 (3-(cyclohexylmethyl)pyrrolidin-3-ol)

• Product Name: 3-(cyclohexylmethyl)pyrrolidin-3-ol
• CAS No: 1783705-08-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5895226
• PubChem ID: 65145841
• Update Time: 2025-05-23

3-(cyclohexylmethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethyl)pyrrolidin-3-ol
• SCHEMBL4753070
• 1783705-08-7
• EN300-1850480

• Inchi： 1S/C11H21NO/c13-11(6-7-12-9-11)8-10-4-2-1-3-5-10/h10,12-13H,1-9H2
• InChI Key： JOFUSZOZWGMFRK-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(cyclohexylmethyl)pyrrolidin-3-ol

3-(Cyclohexylmethyl)pyrrolidin-3-ol: A Comprehensive Overview

The compound 3-(cyclohexylmethyl)pyrrolidin-3-ol (CAS No. 1783705-08-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their pharmacological properties and synthetic versatility. The molecule consists of a pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, substituted at the 3-position with a cyclohexylmethyl group and an hydroxyl (-OH) group. This substitution pattern imparts the molecule with interesting stereochemical and functional properties.

Recent studies have highlighted the importance of 3-(cyclohexylmethyl)pyrrolidin-3-ol in various fields, including medicinal chemistry and materials science. Researchers have explored its potential as a chiral building block in asymmetric synthesis, leveraging its rigid structure and hydroxyl functionality to construct complex molecules with high enantioselectivity. For instance, a 2022 study published in *Organic Letters* demonstrated the use of this compound as a key intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and analgesic properties.

The synthesis of 3-(cyclohexylmethyl)pyrrolidin-3-ol typically involves multi-step processes, often starting from readily available starting materials such as cyclohexanone or pyrrolidine derivatives. One common approach is the nucleophilic substitution reaction, where the hydroxyl group is introduced via an SN2 mechanism. This method has been optimized in recent years to improve yield and purity, as reported in a 2023 paper in *Journal of Organic Chemistry*. The authors described a novel catalyst system that significantly accelerated the reaction rate while maintaining high stereoselectivity.

In terms of applications, 3-(cyclohexylmethyl)pyrrolidin-3-ol has shown promise in drug discovery programs targeting central nervous system disorders. Its ability to modulate GABA receptors has been extensively studied, with preclinical data suggesting potential efficacy in treating anxiety and epilepsy. A 2021 study in *Neuropharmacology* revealed that this compound exhibits potent anxiolytic effects in rodent models without inducing sedation, making it a promising candidate for further development.

Beyond pharmacology, 3-(cyclohexylmethyl)pyrrolidin-3-ol has also found applications in polymer chemistry as a chiral initiator for controlled radical polymerization (CRP). Its chiral center provides excellent control over polymer architecture, leading to the formation of highly ordered polymers with unique optical properties. A 2024 article in *Macromolecules* detailed its use in synthesizing chiral polystyrene nanoparticles with applications in optical sensing and drug delivery systems.

From a structural perspective, the molecule's cyclohexylmethyl group contributes significantly to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug design, where membrane permeability is critical for bioavailability. Recent computational studies have utilized molecular dynamics simulations to analyze the conformational flexibility of 3-(cyclohexylmethyl)pyrrolidin-3-ol, providing insights into its binding interactions with target proteins.

In conclusion, 3-(cyclohexylmethyl)pyrrolidin-3-ol (CAS No. 1783705-08-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important tool for researchers in both academia and industry. As ongoing research continues to uncover new potentials for this compound, its role in driving innovation across various fields is expected to grow significantly.